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Compound of Interest

Compound Name:
5-Bromo-N-methoxy-N,3-

dimethylpicolinamide

CAS No.: 1224604-14-1

Cat. No.: B577815

Get Quote

Executive Summary
This application note details the physicochemical profiling and analytical characterization of 5-
Bromo-N-methoxy-N,3-dimethylpicolinamide (Structure 1). As a functionalized Weinreb

amide derivative of picolinic acid, this molecule serves as a critical "linchpin" intermediate in

medicinal chemistry, particularly for the synthesis of heteroaryl ketones via nucleophilic acyl

substitution.[1]

This guide provides validated protocols for HPLC-UV/MS, NMR spectroscopy, and FT-IR,

designed to ensure rigorous quality control (QC) during drug substance development. Special

emphasis is placed on distinguishing the unique bromine isotopic signature and the diagnostic

Weinreb amide signals.[1]

Molecule Profile & Physicochemical Properties
IUPAC Name: 5-bromo-N-methoxy-N,3-dimethylpyridine-2-carboxamide[1]

Molecular Formula:
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[1]

Molecular Weight: 275.10 g/mol (based on

), 277.10 g/mol (based on

)[1]

Structure Overview:

Core: Pyridine ring (heterocyclic aromatic).[2]

Position 2: Weinreb amide functionality (

).[1]

Position 3: Methyl group (

), providing steric influence.[1]

Position 5: Bromine atom (

), a handle for cross-coupling (e.g., Suzuki-Miyaura).[1]

Property Theoretical Value Analytical Relevance

LogP ~1.8 - 2.1
Suitable for Reverse Phase

(RP) HPLC.[1]

pKa (Pyridine N) ~2.5 - 3.0
Low basicity due to electron-

withdrawing Br and Amide.[1]

Solubility High in MeOH, DMSO, DCM

Dissolve in MeOH for HPLC;

DMSO-

for NMR.[1]

Appearance Off-white to pale yellow solid
Coloration often indicates trace

oxidation or impurities.
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Protocol 1: High-Performance Liquid
Chromatography (HPLC-UV/MS)
Objective: To establish a stability-indicating method for purity assessment and impurity profiling.

Chromatographic Conditions
System: Agilent 1290 Infinity II or Waters H-Class UPLC.

Column: Agilent ZORBAX Eclipse Plus C18 (100 mm

3.0 mm, 1.8 µm) or equivalent.[1]

Rationale: The C18 stationary phase provides robust retention for the moderately lipophilic

pyridine ring.

Mobile Phase A: Water + 0.1% Formic Acid (FA).

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Note: Formic acid suppresses the ionization of residual silanols and the pyridine nitrogen,

improving peak shape.[1]

Flow Rate: 0.5 mL/min.

Column Temp: 40°C.

Injection Volume: 2.0 µL.

Detection:

UV: 254 nm (primary, aromatic

), 220 nm (amide

).[1]

MS: ESI Positive Mode (Scan range 100–600
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).

Gradient Profile
Time (min) % Mobile Phase B Event

0.00 5% Equilibration

1.00 5% Isocratic Hold

8.00 95% Linear Ramp

10.00 95% Wash

10.10 5% Re-equilibration

13.00 5% End of Run

Mass Spectrometry Interpretation
The presence of Bromine provides a definitive spectral fingerprint.

Isotopic Pattern: You will observe two parent ion peaks of nearly equal intensity separated by

2 mass units.

:

[1]

:

[1]

Ratio: 1:1 (Characteristic of natural Br abundance).

Fragmentation (MS/MS):

Loss of methoxy group (

Da).

Cleavage of the amide bond to form the acylium ion (Pyridine-CO
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).

Protocol 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Objective: Structural validation and regio-isomer confirmation.

Sample Preparation
Solvent: DMSO-

(Preferred for solubility) or CDCl

.

Concentration: 5–10 mg in 0.6 mL solvent.

H NMR Assignment (400 MHz, DMSO- )
Note: Chemical shifts (

) are estimates based on substituent additivity rules for pyridines.
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Position (ppm) Multiplicity Integration
Assignment
Logic

H6 8.60 – 8.70
Doublet (

Hz)
1H

Most deshielded;

adjacent to

Pyridine

Nitrogen.[1]

H4 8.10 – 8.20
Doublet (

Hz)
1H

Meta coupling to

H6; shielded by

3-Me and 5-Br.[1]

N-OMe 3.60 – 3.75 Singlet 3H

Characteristic

Weinreb O-

Methyl;

deshielded by

Oxygen.[1]

N-Me 3.20 – 3.30 Singlet 3H
Weinreb N-

Methyl.[1]

Ar-Me 2.30 – 2.45 Singlet 3H

Methyl at

Position 3;

slightly

deshielded by

aromatic ring.

Critical Diagnostic: The coupling constant (

) between H4 and H6 is a meta-coupling (

), typically sharp and small (~2 Hz).[1] If you observe a larger coupling (~8 Hz), the regio-
isomerism is incorrect (e.g., protons are ortho).[1]

C NMR Key Signals
Carbonyl (C=O): ~165–168 ppm (Broad due to amide rotation).

Ar-C-Br (C5): ~120 ppm.[1]
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Weinreb carbons: N-OMe (~61 ppm), N-Me (~33 ppm).[1]

Protocol 3: Infrared Spectroscopy (FT-IR)
Objective: Rapid identification of functional groups in solid state.

Method: ATR (Attenuated Total Reflectance) on neat solid.

Key Bands:

1640 – 1660 cm

: Amide I stretch (Strong). Lower than typical ketones due to resonance.

1550 – 1580 cm

: Pyridine ring skeletal vibrations (C=N, C=C).[1]

1000 – 1050 cm

: C-O stretch (N-O-C ether linkage of Weinreb amide).

600 – 700 cm

: C-Br stretch.

Workflow Visualization
The following diagram illustrates the logical flow for the synthesis QC and analytical decision-

making process.
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(5-Bromo-N-methoxy-N,3-dimethylpicolinamide)
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(Protocol 1)
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Flash Chromatography
(SiO2, Hex/EtOAc)

No

Check Br Isotope Pattern
(1:1 ratio at M/M+2)

Yes

1H & 13C NMR
(Protocol 2)

Confirm Regiochemistry
(H4/H6 Coupling)

Release for Synthesis
(Next Step: Ketone Formation)

Click to download full resolution via product page

Caption: Analytical workflow for the qualification of the Weinreb amide intermediate.
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Stability & Storage Guidelines
Hydrolysis Risk: Weinreb amides are generally stable but can hydrolyze under strong

acidic/basic conditions over time.

Light Sensitivity: Organobromides can be light-sensitive (photodebromination).

Recommendation: Store neat solid at 2–8°C in an amber vial under an inert atmosphere

(Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [analytical techniques for 5-Bromo-N-methoxy-N,3-
dimethylpicolinamide characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577815/docs#analytical-techniques-for-5-bromo-n-
methoxy-n-3-dimethylpicolinamide-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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